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Compound of Interest

Compound Name: 2-Amino-9,9-dimethylfluorene

Cat. No.: B033680 Get Quote

This technical guide provides an in-depth overview of 2-Amino-9,9-dimethylfluorene, a

versatile organic compound with significant applications in materials science and

pharmaceutical research. The document is intended for researchers, scientists, and

professionals in drug development, offering detailed information on its chemical properties,

synthesis, and various applications.

Core Compound Identification
2-Amino-9,9-dimethylfluorene is an organic compound featuring a fluorene backbone with

two methyl groups at the 9-position and an amino group at the 2-position.[1] This structure

imparts unique electronic and photophysical properties, making it a valuable intermediate in

various fields.[2]

Identifier Value

CAS Number 108714-73-4[1][3][4][5][6][7]

IUPAC Name 9,9-dimethyl-9H-fluoren-2-amine[8]

Molecular Formula C₁₅H₁₅N[3][4][5][7]

Synonyms

9H-Fluoren-2-amine, 9,9-dimethyl-; 9,9-

Dimethyl-9H-fluoren-2-amine; 2-Amino-9,9'-

Dimethylfluorene[1][7]
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Physicochemical Properties
The compound's properties, such as its high thermal stability and fluorescence potential, make

it a compound of interest for various applications.[1][3]

Property Value

Molecular Weight 209.29 g/mol [3][4][5][7]

Appearance
Off-white to light yellow or green

solid/powder/crystal[3][6][9][10][11]

Melting Point 166 - 170 °C[3][7][9][10][11][12]

Boiling Point 374.2 ± 21.0 °C (Predicted)[7][12]

Density 1.11 g/cm³[3]

Purity ≥98% or >99.0% (HPLC)[1][3][4][9][10][11]

pKa 4.35 ± 0.40 (Predicted)[7][12]

Storage Conditions
Store at 0-8 °C or room temperature in a dark,

inert atmosphere[3][7][12]

Applications in Research and Development
2-Amino-9,9-dimethylfluorene is a crucial building block in several advanced technology

sectors. Its robust fluorene backbone and reactive amino group allow for its use in a wide

range of applications.[2][3]

Organic Electronics: The compound is a key precursor for materials used in organic light-

emitting diodes (OLEDs) and organic photovoltaics, where it contributes to enhanced device

efficiency and performance.[1][2][3]

Pharmaceutical Research: It serves as a critical intermediate in the synthesis of active

pharmaceutical ingredients (APIs).[2] Researchers utilize it to construct complex molecules

designed to target specific biological pathways, opening avenues for new therapeutic agents.

[2][3]
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Fluorescent Dyes and Probes: The compound is used to synthesize fluorescent dyes and

probes essential for biological imaging and diagnostics.[2][3] These probes are valuable in

biochemical applications for visualizing and tracking cellular processes.[3]

Advanced Polymers: It is incorporated into polymer matrices to improve their mechanical

properties and thermal stability, which is beneficial for the packaging and automotive

industries.[3]

Environmental Monitoring: This chemical is used in the synthesis of sensors for detecting

environmental pollutants.[3]

2-Amino-9,9-dimethylfluorene Key Applications
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Key application areas of 2-Amino-9,9-dimethylfluorene.

Experimental Protocols: Synthesis
A common method for the synthesis of 2-Amino-9,9-dimethylfluorene is through the reduction

of its nitro precursor, 2-nitro-9,9-dimethylfluorene.[6]
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Objective: To synthesize 9,9-dimethyl-9H-fluoren-2-amine from 2-nitro-9,9-dimethylfluorene.

Materials:

2-nitro-9,9-dimethylfluorene (100.0 mmol, 23.9 g)

10% Palladium on activated carbon (Pd/C) catalyst (0.5 g)

Ethanol (500 mL)

Hydrogen gas (H₂)

Procedure:

Suspend 23.9 g of 2-nitro-9,9-dimethylfluorene and 0.5 g of 10% Pd/C catalyst in 500 mL of

ethanol in a suitable reaction vessel.[6]

Stir the suspension under a hydrogen atmosphere for 24 hours.[6]

Upon completion of the reaction, remove the catalyst by filtration.[6]

Concentrate the filtrate under reduced pressure.[6]

Purify the resulting residue by column chromatography to yield the final product.[6]

Expected Yield: 16.9 g of 9,9-dimethyl-9H-fluoren-2-amine as a light yellow solid (81% yield).

The structure can be confirmed by high-resolution mass spectrometry.[6]
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Start Materials:
2-nitro-9,9-dimethylfluorene

10% Pd/C, Ethanol
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Final Product:
2-Amino-9,9-dimethylfluorene
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Workflow for the synthesis of 2-Amino-9,9-dimethylfluorene.

Safety and Handling
2-Amino-9,9-dimethylfluorene should be handled with care. It may pose health risks if inhaled

or ingested, and appropriate personal protective equipment should be used in a laboratory

setting.[1] Store the compound in a dark, inert atmosphere.[7][12]

Conclusion
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2-Amino-9,9-dimethylfluorene is a high-value chemical intermediate with a diverse and

expanding range of applications. Its unique structural and chemical properties make it

indispensable for innovation in organic electronics, pharmaceutical development, and materials

science. The synthesis protocol provided offers a reliable method for its preparation, enabling

further research and application development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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